2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C24H16FN5O4S/c25-14-5-9-16(10-6-14)29-23(32)22-21(18-3-1-2-4-19(18)27-22)28-24(29)35-13-20(31)26-15-7-11-17(12-8-15)30(33)34/h1-12,27H,13H2,(H,26,31)
• InChI Key: UVKQYYJJHBTKNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C(=N3)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=C(C=C5)F
• Molecular Formula: C24H16FN5O4S
• Molecular Weight: 489.5 g/mol
• CAS No.: 536711-35-0

Description

2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C24H16FN5O4S and its molecular weight is 489.48. The purity is usually 95%.
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Scientific Research Applications

Structural and Photochemical Studies

Compounds with intricate structures such as the one mentioned are often subjects of structural analysis and photochemical studies. For example, researchers investigate the behavior of compounds under different conditions, such as exposure to UV light and varying solvents, to understand their stability, reactivity, and potential for further chemical modifications. Studies like those conducted by Watanabe et al. (2015) on flutamide derivatives offer insights into how slight alterations in chemical structure or environmental conditions can dramatically affect a compound's behavior, which is critical for applications ranging from material science to pharmaceutical development (Watanabe, Fukuyoshi, & Oda, 2015).

Antimicrobial and Anticancer Potential

The research into the biological activities of complex compounds, especially those with potential antimicrobial and anticancer properties, is another area of significant interest. For instance, Sharma et al. (2012) explored the antimicrobial and anticancer potential of a series of compounds, demonstrating the importance of the structural components such as nitrophenyl and acetamide in determining the efficacy of these compounds against various pathogens and cancer cell lines (Sharma et al., 2012).

Molecular Synthesis and Modification

The synthesis of novel compounds and their derivatives is crucial for expanding the applications of existing molecules in various fields, including drug development and material science. The ability to modify specific groups within a compound, such as the fluorophenyl or nitrophenyl groups, enables researchers to tailor its properties for specific applications. Research like that described by Habernickel illustrates the broad spectrum of activities that can be achieved through molecular modification and synthesis, paving the way for the development of new therapeutic agents or functional materials (Habernickel).